![molecular formula C12H14O2 B1279947 5-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one CAS No. 60812-53-5](/img/structure/B1279947.png)
5-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one
Overview
Description
5-Methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one, commonly known as 5-Methoxyindan-1-one, is a synthetic, non-steroidal, and non-aromatic indanone compound. It is a white crystalline powder with a molecular weight of 212.3 g/mol and a melting point of 121-123°C. 5-Methoxyindan-1-one has a wide range of applications in the scientific and medical fields, ranging from synthesis methods to biochemical and physiological effects.
Scientific Research Applications
Molecular Structure Studies
- Molecular Structure Analysis : Research by Małecka et al. (2005) involved the analysis of molecular structures similar to 5-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one. They utilized NMR study and X-ray diffraction to determine the crystal structures, which aids in understanding the chemical properties and potential applications of such compounds (Małecka et al., 2005).
Receptor Binding and Synthesis
- Receptor Binding Analysis : Berardi et al. (2001) synthesized derivatives of this compound to study their affinities towards sigma1 and EBP sites. This kind of research is crucial for understanding how these compounds interact with biological systems (Berardi et al., 2001).
Anti-mycobacterial Activity
- Anti-mycobacterial Potential : Kumar et al. (2013) synthesized novel derivatives of this compound and evaluated their antimycobacterial activity. This signifies the potential of these compounds in developing new treatments for bacterial infections (Kumar et al., 2013).
Structural and Chemical Analysis
- Structural and Chemical Analysis : Various studies have been conducted focusing on the structural and chemical analysis of compounds similar to this compound. This includes understanding their crystal structures, molecular interactions, and potential for forming new chemical entities (Baddeley et al., 2017).
Synthesis and Application in Medicinal Chemistry
- Medicinal Chemistry Applications : The synthesis and application of derivatives of this compound in medicinal chemistry, particularly for the development of new therapeutic agents, have been explored. This includes investigating their antimicrobial, anti-inflammatory, and neuroprotective properties (Hutchinson et al., 2009).
Safety and Hazards
properties
IUPAC Name |
5-methoxy-3,3-dimethyl-2H-inden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-12(2)7-11(13)9-5-4-8(14-3)6-10(9)12/h4-6H,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQJNJGBSRXLRSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)C2=C1C=C(C=C2)OC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60812-53-5 | |
Record name | 5-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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